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Compound of Interest

Compound Name: Cetoleic Acid

Cat. No.: B228865

Essential Safety and Handling Guide for Cetoleic
Acid

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides immediate and essential safety protocols, operational plans,

and disposal procedures for handling Cetoleic Acid. By adhering to these guidelines, you can
minimize risks and ensure a safe laboratory environment.

Hazard Identification and Safety Precautions

While a specific Safety Data Sheet (SDS) for Cetoleic Acid is not consistently available, its
toxic effects are noted to be similar to its positional isomer, Erucic Acid. The safety
recommendations provided here are therefore based on the known hazards of Erucic Acid and
general best practices for handling long-chain fatty acids in a laboratory setting.

The primary hazards associated with Erucic Acid, and by extension Cetoleic Acid, include:
o Skin Irritation (H315): Causes skin irritation upon contact.[1][2][3][4]
» Serious Eye Irritation (H319): Causes serious eye irritation.[1]

» Respiratory Irritation (H335): May cause respiratory irritation if inhaled, particularly as a dust
or aerosol.
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Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Cetoleic Acid to prevent exposure.

PPE Category

Specification

Rationale

Eye & Face Protection

Chemical safety goggles are
required at a minimum. A face
shield should be worn in
conjunction with goggles when
there is a significant risk of

splashing.

Protects against splashes and
dust, preventing serious eye

irritation.

Skin Protection

Gloves: Chemical-resistant
gloves (e.g., nitrile) tested
according to EN 374. Lab
Coat: A standard laboratory
coat. A chemical-resistant
apron is recommended for

larger quantities.

Prevents direct skin contact

and irritation.

Respiratory Protection

Work should be conducted in a
well-ventilated area, preferably
within a chemical fume hood,
to minimize inhalation of dust
or aerosols. If aerosol
formation is unavoidable, a
NIOSH-approved respirator

may be necessary.

Prevents respiratory tract

irritation.

Quantitative Safety and Physical Data

This table summarizes key quantitative data for Cetoleic and Erucic Acid. Hazard data for

Erucic Acid is used as a proxy for Cetoleic Acid.
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Property Value

Chemical Formula C22H4202

Molar Mass 338.57 g/mol

Melting Point 32-33°C

Boiling Point 358 °C (at 533 hPa) for Erucic Acid
Flash Point 113 °C (Closed Cup) for Erucic Acid

H315: Causes skin irritation. H319: Causes
GHS Hazard Statements serious eye irritation. H335: May cause

respiratory irritation.

P280: Wear protective gloves/eye
protection/face protection. P302+P352: IF ON
SKIN: Wash with plenty of soap and water.
GHS Precautionary Statements P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.

Operational Plan: Handling and Disposal

A systematic approach to handling and disposal is critical for safety and compliance.

Experimental Protocol: Safe Handling and Storage

Engineering Controls: Always handle Cetoleic Acid in a well-ventilated area. A certified
chemical fume hood is the preferred designated area for all manipulations that could
generate dust or aerosols.

Personal Practices:
o Avoid all direct contact with the chemical.

o Wash hands thoroughly with soap and water after handling and before leaving the
laboratory.
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o Do not eat, drink, or smoke in the work area.

o Immediately remove any clothing that becomes contaminated.

e Storage:
o Store in a tightly closed, properly labeled container.

o Keep in a cool, dry, and well-ventilated place away from incompatible materials such as
strong oxidizing agents.

o First Aid Measures:

o Eye Contact: Immediately rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do so. Continue rinsing. If irritation persists, seek medical
attention.

o Skin Contact: Remove contaminated clothing immediately. Wash the affected area
thoroughly with plenty of soap and water. If skin irritation occurs, get medical advice.

o Inhalation: Move the person to fresh air and keep them comfortable for breathing. If you
feel unwell, call a poison center or doctor.

Disposal Plan

Disposal of Cetoleic Acid waste must be handled in accordance with all applicable local,
regional, and national regulations.

e \Waste Collection:

o Collect all Cetoleic Acid waste, including contaminated materials (e.g., wipes, gloves), in
a designated, leak-proof, and clearly labeled hazardous waste container. The container
must be compatible with the chemical.

o Store the waste container in a designated satellite accumulation area, away from
incompatible materials.

e Treatment and Disposal:
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o Do not dispose of Cetoleic Acid down the sanitary sewer.

o While neutralization is a common method for acid waste, it should not be attempted for
this substance without specific guidance and verification that the neutralized product is

non-hazardous.

o Arrange for pickup and disposal through your institution's Environmental Health and Safety
(EHS) office or a licensed hazardous waste disposal contractor.

Workflow Visualization

The following diagram illustrates the logical workflow for safely handling Cetoleic Acid in a

laboratory setting.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b228865?utm_src=pdf-body
https://www.benchchem.com/product/b228865?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b228865?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Safety Operating Guide

Check Availability & Pricing

1. Risk Assessment
(Review SDS & SOP)

l

2. Don Correct PPE
(Goggles, Gloves, Lab Coat)

'

3. Prepare Workspace
(Chemical Fume Hood)

4. Handle Cetoleic Acid

During/After Use

5. Waste Collection

SRR (Labeled, Sealed Container)

6. Decontaminate & Clean
(Workspace & Equipment)

7. Final Disposal
(via EHS)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References
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e 1. agilent.com [agilent.com]

e 2. carlroth.com [carlroth.com]

e 3. sds.metasci.ca [sds.metasci.ca]

e 4. sigmaaldrich.com [sigmaaldrich.com]

» To cite this document: BenchChem. [Personal protective equipment for handling Cetoleic
Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b228865#personal-protective-equipment-for-handling-
cetoleic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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